Cas no 1085458-63-4 (10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane)

• Product Name: 10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane
• CAS No: 1085458-63-4
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 2195104
• PubChem ID: 59477151
• Update Time: 2023-11-24

10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane Chemical and Physical Properties

Names and Identifiers

• 10-Benzyl-8-oxa-3,10-diaza-bicyclo[4.3.1]decane
• 10-benzyl-8-oxa-3,10-diazabicyclo[4.3.1]decane
• 10-benzyl-8-oxa-3,10-diazabicyclo4.3.1decane

• Inchi： 1S/C14H20N2O/c1-2-4-12(5-3-1)9-16-13-6-7-15-8-14(16)11-17-10-13/h1-5,13-15H,6-11H2
• InChI Key： AGKDDGWGNXQIBS-UHFFFAOYSA-N
• SMILES： O1CC2CNCCC(C1)N2CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Topological Polar Surface Area: 24.5

Experimental Properties

• Density: 1.081±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (17 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines